Cas no 105764-04-3 (2H-Imidazole-2-thione, 1,3-dihydro-1-[(4-nitrophenyl)methyl]-)

• Product Name: 2H-Imidazole-2-thione, 1,3-dihydro-1-[(4-nitrophenyl)methyl]-
• CAS No: 105764-04-3
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• CID: 1166801
• Update Time: 2024-07-26

2H-Imidazole-2-thione, 1,3-dihydro-1-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione, 1,3-dihydro-1-[(4-nitrophenyl)methyl]-

• Inchi： 1S/C10H9N3O2S/c14-13(15)9-3-1-8(2-4-9)7-12-6-5-11-10(12)16/h1-6H,7H2,(H,11,16)
• InChI Key： ILYOLSHEQDWRAP-UHFFFAOYSA-N
• SMILES： C1(=S)N(CC2=CC=C([N+]([O-])=O)C=C2)C=CN1

Computed Properties

• Exact Mass: 235.04167

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 407.5±47.0 °C(Predicted)
• PSA: 58.41
• pka: 11.94±0.50(Predicted)